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Compound of Interest

Compound Name: BI-6901

Cat. No.: B606093

Disclaimer: A specific Safety Data Sheet (SDS) for BI-6901 is not publicly available. The
following guidance is based on established best practices for handling potent, novel small
molecule inhibitors in a laboratory setting. Researchers must consult their institution's specific
Environmental Health and Safety (EHS) guidelines and perform a risk assessment before
handling this compound.

This document provides essential, immediate safety and logistical information for the
operational use and disposal of BI-6901, a potent small molecule inhibitor of the chemokine
receptor CCR10. The procedural guidance is intended for researchers, scientists, and drug
development professionals to ensure the safe handling of this compound.

Personal Protective Equipment (PPE)

Appropriate PPE is the cornerstone of laboratory safety when handling potent chemical
compounds. The following table summarizes the recommended PPE for handling BI-6901.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles or Glasses

Must meet ANSI Z87.1
standards. Provides protection

from splashes and particulates.

[1]

Face Shield

To be worn over safety glasses
or goggles during procedures

with a high risk of splashing.[2]

Hand Protection

Disposable Nitrile Gloves

Double-gloving is
recommended to minimize the
risk of exposure due to tears or
contamination.[2] Gloves
should be changed

immediately if contaminated.

Body Protection

Laboratory Coat

A buttoned, long-sleeved lab
coat is the minimum
requirement.[3] Consider a
disposable gown for added
protection during weighing and

solution preparation.

Respiratory Protection

Fume Hood

All handling of powdered BI-
6901 and preparation of stock
solutions should be performed
in a certified chemical fume
hood to prevent inhalation of

airborne particles.

N95 Respirator

May be required for certain
procedures as determined by a
risk assessment, especially if a

fume hood is not available.

Foot Protection

Closed-toe Shoes

Required in all laboratory
settings to protect against

spills and falling objects.[3]
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Experimental Protocol: Handling and Preparation of
Bl-6901 Solutions

This protocol outlines the essential steps for safely handling BI-6901 powder and preparing
solutions.

1. Preparation and Precaution:
o Ensure all necessary PPE is donned correctly before entering the designated handling area.
 Verify that the chemical fume hood is functioning correctly.

o Designate a specific area within the fume hood for handling BI-6901 to contain any potential
contamination.

2. Weighing the Compound:

o Perform all weighing operations within the chemical fume hood.

» Use a disposable weigh boat or paper.

» Handle the container of BI-6901 with care to avoid generating airborne dust.

o Close the primary container immediately after dispensing the required amount.

3. Solution Preparation:

e Add the solvent to the weighed BI-6901 in the fume hood.

o Ensure the vessel is securely capped before mixing or vortexing.

« If sonication is required, ensure the vessel is sealed to prevent aerosol generation.
4. Post-Handling Procedures:

» Decontaminate all surfaces within the fume hood that may have come into contact with BI-
6901.
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o Dispose of all contaminated disposable materials in the designated hazardous waste

container.[4]

Donning and Doffing PPE Workflow

The following diagram illustrates the correct sequence for putting on (donning) and taking off

(doffing) personal protective equipment to minimize contamination risk.
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PPE Donning and Doffing Workflow

Disposal Plan

Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

[5]

e Solid Waste: All solid materials contaminated with BI-6901, including weigh boats, pipette

tips, and gloves, must be collected in a clearly labeled hazardous waste container for solids.

[4]

e Liquid Waste: Unused stock solutions and working solutions containing BI-6901 should be

collected in a designated, leak-proof hazardous waste container compatible with the solvent

used.[4]
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o Decontamination: All non-disposable equipment and surfaces should be decontaminated
with an appropriate solvent or cleaning solution. The rinsate from this cleaning should also
be collected as hazardous liquid waste.

« Institutional Guidelines: All waste must be managed and disposed of according to your
institution's hazardous waste program. Never dispose of BI-6901 down the drain or in regular
trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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